Cas no 745836-22-0 (anti-2-boc-2-azabicyclo[2.2.1]heptane-7-carboxylic acid ethyl ester)

• Product Name: anti-2-boc-2-azabicyclo[2.2.1]heptane-7-carboxylic acid ethyl ester
• CAS No: 745836-22-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 979393
• PubChem ID: 56972813
• Update Time: 2025-04-19

anti-2-boc-2-azabicyclo[2.2.1]heptane-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• anti-2-boc-2-azabicyclo[2.2.1]heptane-7-carboxylic acid ethyl ester
• LogP
• DTXSID50719852
• 745836-22-0
• 2-tert-Butyl 7-ethyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2,7-dicarboxylate

• Inchi： 1S/C14H23NO4/c1-5-18-12(16)11-9-6-7-10(11)15(8-9)13(17)19-14(2,3)4/h9-11H,5-8H2,1-4H3/t9-,10-,11?/m1/s1
• InChI Key： SFCFZVQNPNMCIT-DIOIDXFWSA-N
• SMILES： O(CC)C(C1[C@H]2CC[C@@H]1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų